2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-(4-methylcyclohexyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H24N4/c1-13-3-5-14(6-4-13)18-9-11-19(12-10-18)15-16-7-2-8-17-15/h2,7-8,13-14H,3-6,9-12H2,1H3
• InChI Key: NXFPXPPUXUJPAA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C15H24N4
• Molecular Weight: 260.38 g/mol

Description

2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine, also known as MP-10, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain. 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has also been found to modulate the activity of GABA-A receptors, which are involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects
2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has been shown to have a range of biochemical and physiological effects in animal models. In addition to its anxiolytic and antidepressant effects, 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has been found to have antipsychotic and antinociceptive effects. 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine in lab experiments is its relatively simple synthesis method, which makes it easily accessible for researchers. 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has also been shown to have a wide range of pharmacological effects, making it a useful tool for studying various neurotransmitter systems in the brain. However, one limitation of using 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine. One direction is the development of novel compounds based on the structure of 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine with improved pharmacological properties. Another direction is the investigation of the molecular mechanisms underlying the effects of 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine on various neurotransmitter systems in the brain. Additionally, the potential therapeutic applications of 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine in the treatment of anxiety, depression, and other disorders warrant further investigation.

Synthesis Methods

The synthesis of 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine involves the reaction between 4-(4-methylcyclohexyl)piperazine and 2-chloropyrimidine in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. In pharmacology, 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has been found to have affinity for various receptors, including serotonin, dopamine, and adrenergic receptors, suggesting its potential use as a therapeutic agent for various disorders. In medicinal chemistry, 2-[4-(4-methylcyclohexyl)-1-piperazinyl]pyrimidine has been used as a starting point for the development of novel compounds with improved pharmacological properties.